Cas no 72571-02-9 (Carbamic acid, propyl-, 3-iodo-2-propynyl ester)

• Product Name: Carbamic acid, propyl-, 3-iodo-2-propynyl ester
• CAS No: 72571-02-9
• MF: C₇H₁₀INO₂
• MW: 267.064274311066
• CID: 543727
• PubChem ID: 15452091
• Update Time: 2025-04-19

Carbamic acid, propyl-, 3-iodo-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, propyl-, 3-iodo-2-propynyl ester
• 3-iodoprop-2-ynyl N-propylcarbamate
• DTXSID20572911
• SCHEMBL677163
• 72571-02-9
• 3-Iodoprop-2-yn-1-yl propylcarbamate

• Inchi： 1S/C7H10INO2/c1-2-5-9-7(10)11-6-3-4-8/h2,5-6H2,1H3,(H,9,10)
• InChI Key： QLQVTNABWDPQTK-UHFFFAOYSA-N
• SMILES： IC#CCOC(NCCC)=O

Computed Properties

• Exact Mass: 266.9752
• Monoisotopic Mass: 266.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33